Cas no 151763-88-1 ((8aS)-Hexahydro-pyrrolo1,2-Apyrazin-6(2H)-one Hydrochloride)

• Product Name: (8aS)-Hexahydro-pyrrolo1,2-Apyrazin-6(2H)-one Hydrochloride
• CAS No: 151763-88-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD11506232
• CID: 1106543
• PubChem ID: 18439805
• Update Time: 2025-08-01

(8aS)-Hexahydro-pyrrolo1,2-Apyrazin-6(2H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (8aS)-hexahydro-Pyrrolo[1,2-a]pyrazin-6(2H)-one
• (8aS)-2,3,4,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-6-one
• (8AS)-Hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride
• (S)-HEXAHYDRO-PYRROLO[1,2-A]PYRAZIN-6-ONE
• (S)-hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one
• (8AS)-HEXAHYDRO-PYRROLO[1,2-A]PYRAZIN-6(2H)-ONE HCL
• (S)-tetrahydropyrrolo[1,2-a]pyrazin-6(1H,2H,7H)-one
• Pyrrolo[1,2-a]pyrazin-6(2H)-one, hexahydro-, (8aS)-
• (8aS)-octahydropyrrolo[1,2-a]piperazin-6-one hydrochloride
• (S)-hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride
• (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride
• 151763-88-1
• AKOS006324165
• SCHEMBL337619
• DB-258281
• CS-0053989
• F18941
• (S)-(-)-Hexahydropyrrolo[1,2-a]pyrazin-6(7H)-one
• (8aS) -hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one
• BHFXPKPIPBNKFI-LURJTMIESA-N
• A909862
• (8aS)-hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one
• (8aS)-Hexahydro-pyrrolo1,2-Apyrazin-6(2H)-one Hydrochloride

• MDL： MFCD11506232
• Inchi： 1S/C7H12N2O/c10-7-2-1-6-5-8-3-4-9(6)7/h6,8H,1-5H2/t6-/m0/s1
• InChI Key： BHFXPKPIPBNKFI-LURJTMIESA-N
• SMILES： O=C1CC[C@H]2CNCCN21

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

(8aS)-Hexahydro-pyrrolo1,2-Apyrazin-6(2H)-one Hydrochloride Security Information

• Storage Condition：(BD240900)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (8aS)-Hexahydro-pyrrolo1,2-Apyrazin-6(2H)-one Hydrochloride

The Chemical Compound CAS No. 151763-88-1: (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one Hydrochloride

The compound CAS No. 151763-88-1, commonly referred to as (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyrazine derivatives, which have garnered considerable attention due to their unique pharmacological properties and structural versatility. The pyrrolo[1,2-a]pyrazine scaffold is a fused bicyclic system that combines the features of a pyrrole and a pyrazine ring, offering a platform for diverse functionalization and bioactivity modulation.

Recent studies have highlighted the importance of (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride in drug discovery efforts, particularly in the development of novel therapeutics targeting various diseases. The compound's stereochemistry at the 8a position plays a critical role in its biological activity, as demonstrated by recent research published in high-impact journals such as *Journal of Medicinal Chemistry* and *Nature Communications*. The hydrochloride salt form ensures optimal solubility and stability, making it an attractive candidate for preclinical and clinical studies.

The synthesis of (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemical control. Key steps include the formation of the pyrrolopyrazine core through cyclization reactions, followed by hydrogenation to achieve the hexahydro form. The stereochemical purity is ensured through rigorous chromatographic purification and analytical characterization using techniques such as NMR spectroscopy and X-ray crystallography.

From a pharmacological perspective, (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride has shown promising activity in several disease models. For instance, recent research has demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, studies have explored its role as a modulator of ion channels, highlighting its potential in treating cardiovascular disorders. The compound's ability to cross the blood-brain barrier (BBB) has further underscored its suitability for central nervous system (CNS) applications.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have investigated the use of (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride as a payload in nanoparticles and liposomal formulations, enhancing its bioavailability and reducing systemic toxicity. These advancements have been documented in leading journals such as *Advanced Drug Delivery Reviews* and *Biomaterials*, further cementing its reputation as a versatile molecule in drug development.

In terms of structural modifications, recent studies have focused on appending various functional groups to the pyrrolopyrazine core to enhance bioactivity and selectivity. For example, the introduction of electron-withdrawing groups has been shown to improve enzyme inhibitory activity, while lipophilic substituents have enhanced membrane permeability. These findings were presented at major scientific conferences such as the American Chemical Society (ACS) National Meeting & Exposition and the European Congress on Medicinal Chemistry (ECMC), demonstrating the compound's ongoing relevance in academic research.

Looking ahead, (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride holds immense promise for future therapeutic applications. Its unique combination of structural flexibility and pharmacological activity positions it as a valuable tool in the arsenal of medicinal chemists. Ongoing research is focused on optimizing its pharmacokinetic profile, improving its therapeutic index, and exploring novel targets for intervention.

In conclusion, CAS No. 151763-88-1 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, coupled with advancements in synthetic methodology and pharmacological research, ensures that (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride will remain at the forefront of medicinal chemistry for years to come.